molecular formula C11H20O4 B8414456 1,3-Bis(2-methylpropanoyloxy)-propane

1,3-Bis(2-methylpropanoyloxy)-propane

Cat. No. B8414456
M. Wt: 216.27 g/mol
InChI Key: GTMOKLWNDLRXIP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,3-Bis(2-methylpropanoyloxy)-propane is a useful research compound. Its molecular formula is C11H20O4 and its molecular weight is 216.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,3-Bis(2-methylpropanoyloxy)-propane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3-Bis(2-methylpropanoyloxy)-propane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1,3-Bis(2-methylpropanoyloxy)-propane

Molecular Formula

C11H20O4

Molecular Weight

216.27 g/mol

IUPAC Name

3-(2-methylpropanoyloxy)propyl 2-methylpropanoate

InChI

InChI=1S/C11H20O4/c1-8(2)10(12)14-6-5-7-15-11(13)9(3)4/h8-9H,5-7H2,1-4H3

InChI Key

GTMOKLWNDLRXIP-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(=O)OCCCOC(=O)C(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Upon starting with a mixture of 24.4 ml (23.3 g, 0.263 mole) of isobutyric acid, 9 ml (9.5 g, 0.125 mole) of 1,3-propanediol (VIII) and 2.38 g (0.0125 mole) of p-toluenesulfonic acid monohydrate in 100 ml of benzene and proceeding according to step a) of Example 25, the desired product is obtained in crude form in a yield of 93.6%. After distillation under reduced pressure the pure desired product is obtained in a yield of 87.3%. B.p.: 92°-94° C./200 Pa.
Quantity
24.4 mL
Type
reactant
Reaction Step One
Quantity
9 mL
Type
reactant
Reaction Step One
Quantity
2.38 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Yield
93.6%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.